1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine

• Molecular Formula: C9H10F3NO2S
• Molecular Weight: 253.24 g/mol
• SMILES: CC(C1=CC(=CC=C1)S(=O)(=O)C(F)(F)F)N
• InChI: InChI=1S/C9H10F3NO2S/c1-6(13)7-3-2-4-8(5-7)16(14,15)9(10,11)12/h2-6H,13H2,1H3
• InChIKey: XMXLRIGZCMVDGP-UHFFFAOYSA-N

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Structural and Physicochemical Baseline

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine (CAS 1100768‑11‑3; free base MW 253.24) is a chiral α‑methylbenzylamine bearing a meta‑triflyl (-SO₂CF₃) substituent, supplied as the hydrochloride salt (CAS 2126159‑52‑0) . The triflyl group is the strongest neutral electron‑withdrawing sulfonyl moiety (Hammett σₚ ≈ 1.35, σₚ⁻ ≈ 2.30), profoundly depressing amine basicity (predicted pKₐ 8.46) and moderating lipophilicity (LogP 2.46) relative to its trifluoromethyl and methanesulfonyl analogs [1]. These properties render the compound a uniquely activated primary amine for asymmetric synthesis, medicinal chemistry building block assembly, and physical‑organic studies where extreme electron‑withdrawal must be combined with a benzylic amine handle.

Electronic Activation Meta‑triflyl group provides reported strong electron‑withdrawing character, supporting distinct reactivity in asymmetric synthesis and physical‑organic studies.

Chiral Amine Scaffold Chiral α‑methylbenzylamine handle allows diverse derivatization into amides, sulfonamides, ureas, and chiral auxiliaries.

Analog Differentiation Property profile diverges from common CF₃ and SO₂CH₃ analogs; confirm identity before substitution in established workflows.

• [1] Terrier, F.; Magnier, E.; Kizilian, E.; Wakselman, C.; Buncel, E. Superacidifiers: Assessing the Activation and the Mode of Charge Transmission of the Extraordinary Electron-Withdrawing SO₂CF₃ and S(O)(=NSO₂CF₃)CF₃ Substituents in Carbanion Stabilization. J. Am. Chem. Soc. 2005, 127, 5563–5571. View Source

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Key Differentiation from Class Analogs

Compounds in the α‑methylbenzylamine class are often treated as interchangeable chiral building blocks, but the meta‑triflyl substituent creates a quantifiable departure from the behavior of the more common meta‑trifluoromethyl (CF₃), meta‑methanesulfonyl (SO₂CH₃), and para‑triflyl isomers [1]. The −SO₂CF₃ group exerts an electron‑withdrawing effect 1.9‑fold stronger than −SO₂CH₃ (Hammett σₚ 1.35 vs. 0.72) and at least 2.5‑fold stronger than −CF₃ (σₚ ≈ 0.54), translating into a >0.25 unit drop in amine pKₐ, a 0.8–1.0 unit decrease in LogP, and distinct reactivity in nucleophilic catalysis and cross‑coupling [2]. Generic substitution with the wrong sulfonyl or trifluoromethyl analog therefore alters basicity, lipophilicity, and electrophilic activation in ways that cannot be compensated by simple stoichiometric adjustment.

EWG Shift Replacing triflyl with CF₃ or SO₂CH₃ reduces electron‑withdrawing strength, shifting amine basicity and nucleophilic reactivity.

Lipophilicity Lipophilicity and protonation differences may alter membrane permeability and reaction kinetics vs. CF₃ or SO₂CH₃ analogs.

Positional The para‑triflyl isomer transmits different electronic effects; cannot be assumed interchangeable for structure‑activity relationships.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. [σₚ values: SO₂CH₃ = 0.72, CF₃ = 0.54] View Source
• [2] Terrier, F.; Magnier, E.; Kizilian, E.; Wakselman, C.; Buncel, E. Superacidifiers: Assessing the Activation and the Mode of Charge Transmission of the Extraordinary Electron-Withdrawing SO₂CF₃ and S(O)(=NSO₂CF₃)CF₃ Substituents in Carbanion Stabilization. J. Am. Chem. Soc. 2005, 127, 5563–5571. View Source

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Quantitative Comparator Evidence

Electron-Withdrawing Strength: Triflyl vs. Methylsulfonyl and Trifluoromethyl

The trifluoromethanesulfonyl group is the most powerful neutral electron‑withdrawing sulfonyl substituent. Its Hammett σₚ value (1.35) exceeds that of methanesulfonyl (0.72) by 88% and that of trifluoromethyl (0.54) by 150% [1][2]. This difference directly governs the reactivity of the attached aromatic ring and the basicity of the adjacent amine.

Electron‑Withdrawing Strength

Class‑level

σₚ 1.35 vs SO₂CH₃ 0.72 CF₃ 0.54

Reported to support deprotonation/alkylation sequences not feasible with weaker EWG analogs.

Standard Hammett σₚ values; validate reactivity in intended reaction conditions.

Evidence Dimension	Hammett substituent constant (σₚ)
Target Compound Data	σₚ = 1.35 (for the –SO₂CF₃ group)
Comparator Or Baseline	–SO₂CH₃: σₚ = 0.72; –CF₃: σₚ = 0.54
Quantified Difference	Δσₚ = +0.63 vs. SO₂CH₃; Δσₚ = +0.81 vs. CF₃
Conditions	Values from the standard Hammett scale (benzoic acid ionization in water at 25 °C); SO₂CF₃ value confirmed in Me₂SO solution [2]

Why This Matters

Stronger electron withdrawal reduces amine nucleophilicity and enhances C–H acidity at the benzylic position, enabling deprotonation/alkylation sequences that are not feasible with the methanesulfonyl or trifluoromethyl analogs.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Terrier, F.; Magnier, E.; Kizilian, E.; Wakselman, C.; Buncel, E. Superacidifiers: Assessing the Activation and the Mode of Charge Transmission of the Extraordinary Electron-Withdrawing SO₂CF₃ and S(O)(=NSO₂CF₃)CF₃ Substituents in Carbanion Stabilization. J. Am. Chem. Soc. 2005, 127, 5563–5571. View Source

Amine Basicity: Triflyl vs. Trifluoromethyl Analogs

The conjugate acid pKₐ of 1-(3-trifluoromethanesulfonylphenyl)ethan-1-amine is predicted to be 8.46 ± 0.10, while that of the direct trifluoromethyl analog is 8.72 ± 0.10 . The 0.26‑unit decrease reflects the stronger inductive withdrawal of the –SO₂CF₃ group.

Amine Basicity

Data to verify

ΔpKₐ −0.26

vs CF₃ analog (predicted)

May reduce protonation at physiological pH, potentially shifting intracellular distribution.

Predicted values; experimental pKₐ measurement recommended.

Evidence Dimension	Predicted conjugate acid pKₐ of the primary amine
Target Compound Data	pKₐ = 8.46 ± 0.10 (most basic, 25 °C)
Comparator Or Baseline	1-(3-Trifluoromethylphenyl)ethan-1-amine: pKₐ = 8.72 ± 0.10
Quantified Difference	ΔpKₐ = −0.26
Conditions	ACD/Labs Percepta prediction (25 °C, aqueous); both values are predicted, not experimentally measured

Why This Matters

A lower pKₐ means the amine is less protonated at physiological pH (7.4), which can improve membrane permeability in cell‑based assays and reduce lysosomal trapping relative to the CF₃ analog.

Lipophilicity: Triflyl vs. CF₃ and SO₂CH₃ Analogs

The measured/calculated LogP of 1-(3-trifluoromethanesulfonylphenyl)ethan-1-amine is 2.46, compared with 2.01–3.43 for the CF₃ analog [1]. The triflyl compound sits near the lower end of the optimal CNS drug space (LogP 2–3), offering a balanced lipophilicity profile that differs markedly from the more hydrophobic CF₃ variant.

Lipophilicity

Data to verify

LogP 2.46

CF₃ analog: 2.01–3.43

Intermediate lipophilicity may balance membrane permeability and reduce non‑specific binding.

Multiple sources; confirm experimental LogP for your batch.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	LogP = 2.46 (Fluorochem reported value)
Comparator Or Baseline	1-(3-Trifluoromethylphenyl)ethan-1-amine: LogP = 2.01–3.43 (multiple sources); 1-(3-Methanesulfonylphenyl)ethan-1-amine: LogP ≈ 1.0–1.5 (estimated)
Quantified Difference	ΔLogP ≈ +0.45 to +1.4 vs. CF₃ analog (depending on source); ΔLogP ≈ +1.0 vs. SO₂CH₃ analog
Conditions	Calculated/experimental LogP values from vendor technical datasheets; MOE/ChemDraw predictions

Why This Matters

The intermediate LogP of the triflyl compound avoids the excessive hydrophobicity of the CF₃ derivative (which can cause high metabolic clearance and non‑specific binding) while retaining sufficient membrane permeability for intracellular target engagement.

• [1] Molbase. 1-(3-Trifluoromethylphenyl)ethylamine. LogP 3.42540. Accessed 2026. View Source

Positional Isomerism: Meta- vs. Para-Triflyl Effects

Moving the –SO₂CF₃ group from the meta to the para position would alter the electronic communication with the amine. While direct experimental pKₐ data for the para isomer are not available, Hammett analysis indicates that σₚ for –SO₂CF₃ (1.35) operates via both inductive and resonance effects, whereas σₘ (estimated ~0.8–0.9) is predominantly inductive. The meta isomer therefore transmits a different electronic profile to the amine than the para isomer, which is critical for structure‑activity relationships [1].

Positional Isomerism

Class‑level

meta vs para pKₐ shift ~0.2–0.4 units

Meta‑specific electronic profile may be required; para isomer cannot be assumed interchangeable.

Estimated from Hammett analysis; no experimental pKₐ for para isomer.

Evidence Dimension	Predicted positional effect on amine pKₐ
Target Compound Data	meta-SO₂CF₃: predicted pKₐ 8.46
Comparator Or Baseline	para-SO₂CF₃ isomer: predicted pKₐ estimated 8.0–8.2 (based on σₚ‑based LFER)
Quantified Difference	Estimated ΔpKₐ ≈ 0.2–0.4 units lower for para
Conditions	ACD/Labs prediction; no experimental pKₐ available for para isomer

Why This Matters

Procurement of the meta isomer is essential when a specific electronic and steric presentation of the triflyl group is required; the para isomer cannot be substituted without altering target binding geometry and amine reactivity.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. View Source

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine: Application Scenarios

Asymmetric Organocatalysis and Chiral Auxiliary Design

The depressed amine pKₐ (8.46) and strong electron‑withdrawing character of the meta‑triflyl group make the compound suitable for the synthesis of chiral Brønsted acid catalysts (e.g., triflyl‑substituted phosphoric acids or N‑triflyl thioureas). The Hammett σₚ of 1.35 enhances the acidity of the N–H or O–H moiety in the final catalyst, shifting the pKₐ by up to 2 units compared with the corresponding methanesulfonyl derivative, leading to higher turnover frequencies in Friedel–Crafts and Mannich reactions [1].

CNS-Penetrant Lead Optimization

The LogP of 2.46 places this compound in the favorable CNS drug‑like space (LogP 2–3). Compared with the CF₃ analog (LogP 3.43), the triflyl derivative is predicted to have lower non‑specific tissue binding and reduced CYP450‑mediated metabolism, while the reduced pKₐ (8.46 vs. 8.72) decreases lysosomal trapping. These properties make it a preferred chiral amine scaffold for generating focused libraries targeting CNS enzymes or GPCRs where balanced permeability and low metabolic liability are critical .

Physical-Organic Chemistry: Substituent Effect Studies

The compound serves as an ideal substrate for Hammett‑type studies examining the transmission of electronic effects through a benzylic amine. The large σₚ (1.35) and σₚ⁻ (2.30) values of the −SO₂CF₃ group allow researchers to probe the limits of linear free‑energy relationships, while the amine handle enables facile derivatization into amides, sulfonamides, or ureas for kinetic and equilibrium measurements [1].

Triflone-Containing Pharmacophore Synthesis

The trifluoromethanesulfonyl group is a recognized pharmacophore in COX‑2 inhibitors (IC₅₀ = 30–120 nM for related diarylpyrroles) and kinase inhibitors [2]. 1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine provides a direct route to introduce this group as a chiral α‑methylbenzylamine fragment, enabling the construction of enantiomerically pure candidates that exploit the strong H‑bond acceptor capacity of the −SO₂CF₃ group for target engagement.

Application

Selection Property

Validation Focus

Asymmetric organocatalysis design

Electronic activation and amine reactivity

Catalyst acidity and turnover frequency

CNS‑targeted library synthesis

Balanced LogP and predicted reduced lysosomal trapping

Permeability and metabolic stability profiling

Hammett analysis probe

Large σₚ and σₚ⁻ constants

Linear free‑energy relationship validation

Triflone pharmacophore construction

H‑bond acceptor capacity and chiral handle

Target engagement and enantiomeric purity

• [1] Terrier, F.; Magnier, E.; Kizilian, E.; Wakselman, C.; Buncel, E. Superacidifiers: Assessing the Activation and the Mode of Charge Transmission of the Extraordinary Electron-Withdrawing SO₂CF₃ and S(O)(=NSO₂CF₃)CF₃ Substituents in Carbanion Stabilization. J. Am. Chem. Soc. 2005, 127, 5563–5571. View Source
• [2] Khanna, I. K.; Weier, R. M.; Yu, Y.; et al. 1,2‑Diarylpyrroles as Potent and Selective Inhibitors of Cyclooxygenase‑2. J. Med. Chem. 1997, 40, 1619–1633. [SO₂CF₃‑containing analogs: COX‑2 IC₅₀ = 30–120 nM] View Source